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Compound of Interest

Compound Name: 5-Fluoro-2-mercaptobenzaldehyde

Cat. No.: B13237079

Get Quote

An In-Depth Technical Guide to 5-Fluoro-2-mercaptobenzaldehyde for Researchers,

Scientists, and Drug Development Professionals

Introduction
5-Fluoro-2-mercaptobenzaldehyde is a specialized aromatic aldehyde that holds significant

potential for researchers in medicinal chemistry and materials science. Its structure, featuring a

reactive aldehyde, a nucleophilic thiol group, and a strategically placed fluorine atom, makes it

a valuable building block for the synthesis of novel therapeutic agents and functional materials.

The presence of fluorine can enhance metabolic stability, binding affinity, and other

pharmacokinetic properties of drug candidates.[1][2][3] This guide provides a comprehensive

overview of its commercial availability, physicochemical properties, a plausible synthetic route,

potential applications, and essential safety and handling information.

Commercial Availability
While not as commonly stocked as some other benzaldehyde derivatives, 5-Fluoro-2-
mercaptobenzaldehyde is available from specialized chemical suppliers. Researchers can

procure this compound for their research and development needs.
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Attribute Information

CAS Number 104456-90-8[4]

Known Supplier BLD Pharm[4]

Typical Availability
Available for online ordering, may require cold-

chain transportation[4]

Physicochemical Properties
The key physicochemical properties of 5-Fluoro-2-mercaptobenzaldehyde are summarized

below. Some of these are calculated or estimated based on its structure due to the limited

availability of experimentally determined data.

Property Value Source

Molecular Formula C₇H₅FOS Calculated

Molecular Weight 156.18 g/mol Calculated

Appearance Likely a solid or oil
Inferred from related

compounds

Solubility
Expected to be soluble in

common organic solvents

Inferred from related

compounds

Proposed Synthesis Protocol
A direct, published synthesis for 5-Fluoro-2-mercaptobenzaldehyde is not readily available in

the literature. However, a viable synthetic route can be proposed based on established

methods for the synthesis of 2-mercaptobenzaldehydes from their corresponding 2-

halobenzaldehydes.[5][6][7] The following protocol outlines a two-step process starting from the

commercially available 2-chloro-4-fluorobenzaldehyde.

Experimental Workflow
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Caption: Proposed synthetic workflow for 5-Fluoro-2-mercaptobenzaldehyde.

Step-by-Step Methodology
Protection of the Aldehyde Group:

To a solution of 2-chloro-4-fluorobenzaldehyde in anhydrous ethanol, add a catalytic

amount of a strong acid (e.g., p-toluenesulfonic acid).

Reflux the mixture for several hours to facilitate the formation of the diethyl acetal. The

reaction can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, neutralize the acid with a mild base (e.g., sodium

bicarbonate) and remove the ethanol under reduced pressure.
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Extract the acetal with a suitable organic solvent (e.g., diethyl ether), wash with brine, and

dry over anhydrous sodium sulfate.

Purify the acetal by vacuum distillation or column chromatography.

Causality: The aldehyde group is protected as an acetal to prevent its reaction with the sulfur

nucleophile in the subsequent step.

Introduction of the Thiol Group:

Dissolve the protected 2-chloro-4-fluorobenzaldehyde diethyl acetal in a polar aprotic

solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Add a slight excess of a sulfur nucleophile, such as sodium hydrosulfide (NaSH).

Heat the reaction mixture to a temperature between 80-120 °C and stir for several hours.

Monitor the progress of the reaction by TLC.

Alternatively, a Grignard reagent can be formed from the protected halo-benzaldehyde,

which is then reacted with elemental sulfur.[5]

Causality: Nucleophilic aromatic substitution of the chlorine atom with the hydrosulfide anion

introduces the sulfur functionality.

Deprotection of the Aldehyde Group:

After the substitution reaction is complete, cool the mixture to room temperature.

Perform an acidic workup by adding dilute hydrochloric acid. This will hydrolyze the acetal

back to the aldehyde.

Extract the product with an organic solvent, wash with water and brine, and dry over

anhydrous sodium sulfate.

The crude product can be purified by column chromatography on silica gel to yield 5-
Fluoro-2-mercaptobenzaldehyde.
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Causality: The acidic environment facilitates the removal of the protecting group,

regenerating the aldehyde functionality.

Potential Applications in Drug Discovery
The unique structural features of 5-Fluoro-2-mercaptobenzaldehyde make it an attractive

starting material for the synthesis of various heterocyclic compounds with potential biological

activity. The incorporation of a fluorine atom can significantly impact the pharmacokinetic and

pharmacodynamic properties of a molecule.[2][3]

Fragment-Based Drug Discovery
5-Fluoro-2-mercaptobenzaldehyde is an ideal candidate for fragment-based drug discovery

(FBDD) screening. Its relatively small size and diverse functional groups allow it to probe the

binding sites of biological targets.

5-Fluoro-2-mercaptobenzaldehyde

Fragment Screening (e.g., NMR, X-ray crystallography)

Protein Target

Identified 'Hit' Fragment

Structure-Based Drug Design and Chemical Elaboration

Lead Compound
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Caption: Role of 5-Fluoro-2-mercaptobenzaldehyde in a fragment-based drug discovery

workflow.

Safety and Handling
Specific safety data for 5-Fluoro-2-mercaptobenzaldehyde is not readily available. Therefore,

it is crucial to handle this compound with care, assuming it may have hazards similar to related

compounds like 2-mercaptobenzaldehyde and other fluorinated benzaldehydes.[8][9][10]

Assumed Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[11]

Causes skin and eye irritation.[9][10]

May cause respiratory irritation.[9]

May be air and light sensitive.[9][11]

Recommended Precautions:

Work in a well-ventilated area, preferably in a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side shields, and a lab coat.[8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[11]

Keep away from heat, sparks, open flames, and other ignition sources.[11]

Store in a tightly closed container in a cool, dry place away from direct sunlight.[8]

First Aid Measures:

In case of skin contact: Wash with plenty of soap and water. If irritation persists, seek

medical attention.[8][9]
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[10]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Seek medical

attention if you feel unwell.[10]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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